Cas no 17673-53-9 (9,12-Octadecadienoicacid (9Z,12Z)-, octadecyl ester)

• Product Name: 9,12-Octadecadienoicacid (9Z,12Z)-, octadecyl ester
• CAS No: 17673-53-9
• MF: C₃₆H₆₈O₂
• MW: 532.9239320755
• MDL: MFCD00673577
• CID: 188396
• PubChem ID: 6436474
• Update Time: 2025-05-24

9,12-Octadecadienoicacid (9Z,12Z)-, octadecyl ester Chemical and Physical Properties

Names and Identifiers

• 9,12-Octadecadienoicacid (9Z,12Z)-, octadecyl ester
• Octadecyl (9Z,12Z)-octadeca-9,12-dienoate
• UNII-6762ZSK8IM
• Einecs 241-653-3
• (9Z,12Z)-9,12-Octadecadienoic acid octadecyl ester
• LINOLEIC ACID, OCTADECYL ESTER
• NS00014132
• octadecanyl 9Z,12Z-octadecadienoate
• DTXSID601021748
• Octadeca-9,12-dienoic acid octadecyl ester, Z
• LMFA07010154
• CHEBI:165722
• WE(18:0/18:2(9Z,12Z))
• SCHEMBL1172807
• 17673-53-9
• XRHTZVUDPQWCBD-MLWYYCKJSA-N
• Stearyl linoleate
• Stearyl linoleate, AldrichCPR
• starbld0006240
• 6762ZSK8IM
• STEARYL LINOLEATE [INCI]
• octadecyl 9Z,12Z-octadecadienoate
• Q27264076
• 9,12-OCTADECADIENOIC ACID (9Z,12Z)-, OCTADECYL ESTER

• MDL： MFCD00673577
• Inchi： 1S/C36H68O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-38-36(37)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h12,14,18,20H,3-11,13,15-17,19,21-35H2,1-2H3/b14-12-,20-18-
• InChI Key： XRHTZVUDPQWCBD-MLWYYCKJSA-N
• SMILES： O(C(CCCCCCC/C=C\C/C=C\CCCCC)=O)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 532.52224
• Monoisotopic Mass: 532.521931
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 38
• Rotatable Bond Count: 32
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 15.7

Experimental Properties

• Density: 0.868
• Boiling Point: 590.8°Cat760mmHg
• Flash Point: 54°C
• Refractive Index: 1.468
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters

Additional information on 9,12-Octadecadienoicacid (9Z,12Z)-, octadecyl ester

Recent Advances in the Study of 9,12-Octadecadienoic Acid (9Z,12Z)-, Octadecyl Ester (CAS: 17673-53-9) in Chemical Biology and Pharmaceutical Research

The compound 9,12-Octadecadienoic acid (9Z,12Z)-, octadecyl ester (CAS: 17673-53-9) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This fatty acid ester, derived from linoleic acid, exhibits unique physicochemical properties that make it a promising candidate for drug delivery systems, lipid-based formulations, and bioactive molecule design. Recent studies have explored its role in modulating cellular processes, enhancing drug solubility, and improving therapeutic efficacy.

A 2023 study published in the Journal of Lipid Research investigated the molecular interactions of 9,12-Octadecadienoic acid (9Z,12Z)-, octadecyl ester with cell membranes. Using advanced techniques such as molecular dynamics simulations and fluorescence spectroscopy, researchers demonstrated that this compound integrates efficiently into lipid bilayers, stabilizing membrane structure and facilitating the transport of hydrophobic drugs. These findings suggest its potential as a novel excipient in liposomal drug formulations.

In the context of cancer therapy, a recent preprint on bioRxiv highlighted the compound's ability to enhance the delivery of chemotherapeutic agents. The study utilized 9,12-Octadecadienoic acid (9Z,12Z)-, octadecyl ester as a component of nanoparticle carriers, showing improved tumor targeting and reduced systemic toxicity in murine models. The researchers attributed these effects to the ester's unique lipid profile and its interaction with tumor-associated macrophages.

Pharmacokinetic studies have also shed light on the metabolic fate of this compound. A 2024 publication in Drug Metabolism and Disposition reported that 9,12-Octadecadienoic acid (9Z,12Z)-, octadecyl ester undergoes gradual hydrolysis in vivo, releasing linoleic acid and stearyl alcohol as primary metabolites. This controlled degradation profile makes it particularly suitable for sustained-release formulations, with potential applications in chronic disease management.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient production methods for 9,12-Octadecadienoic acid (9Z,12Z)-, octadecyl ester. A team at MIT reported a novel enzymatic esterification process in ACS Catalysis (2023) that achieves >95% yield under mild conditions, addressing previous challenges in large-scale production. This breakthrough could facilitate broader adoption of the compound in pharmaceutical manufacturing.

Looking forward, researchers are exploring the immunomodulatory properties of 9,12-Octadecadienoic acid (9Z,12Z)-, octadecyl ester. Preliminary data presented at the 2024 American Chemical Society National Meeting suggests that this compound may influence cytokine production in immune cells, opening new avenues for inflammatory disease treatment. However, further in vivo validation is required to fully understand these effects and their therapeutic implications.